Cas no 2680817-40-5 (tert-butyl N-4-bromo-2-chloro-6-(trifluoromethoxy)phenylcarbamate)

• Product Name: tert-butyl N-4-bromo-2-chloro-6-(trifluoromethoxy)phenylcarbamate
• CAS No: 2680817-40-5
• MF: C₁₂H₁₂BrClF₃NO₃
• MW: 390.580792427063
• CID: 5624942
• PubChem ID: 165926397
• Update Time: 2025-11-01

tert-butyl N-4-bromo-2-chloro-6-(trifluoromethoxy)phenylcarbamate Chemical and Physical Properties

Names and Identifiers

• EN300-28302646
• 2680817-40-5
• tert-butyl N-[4-bromo-2-chloro-6-(trifluoromethoxy)phenyl]carbamate
• tert-butyl N-4-bromo-2-chloro-6-(trifluoromethoxy)phenylcarbamate

• Inchi： 1S/C12H12BrClF3NO3/c1-11(2,3)21-10(19)18-9-7(14)4-6(13)5-8(9)20-12(15,16)17/h4-5H,1-3H3,(H,18,19)
• InChI Key： IFLNGPAFJOZLDF-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(=C(C=1)OC(F)(F)F)NC(=O)OC(C)(C)C)Cl

Computed Properties

• Exact Mass: 388.96412g/mol
• Monoisotopic Mass: 388.96412g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 376
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 47.6Ų

Additional information on tert-butyl N-4-bromo-2-chloro-6-(trifluoromethoxy)phenylcarbamate

Recent Advances in the Synthesis and Applications of tert-butyl N-4-bromo-2-chloro-6-(trifluoromethoxy)phenylcarbamate (CAS: 2680817-40-5)

The compound tert-butyl N-4-bromo-2-chloro-6-(trifluoromethoxy)phenylcarbamate (CAS: 2680817-40-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This carbamate derivative, characterized by its unique trifluoromethoxy and halogen-substituted phenyl ring, has shown promising potential as a key intermediate in the synthesis of bioactive molecules. Recent studies have focused on its role in the development of novel therapeutic agents, particularly in the areas of antimicrobial and anticancer drug discovery.

One of the most notable advancements in the application of this compound is its use in the synthesis of small-molecule inhibitors targeting specific enzymes involved in disease pathways. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficacy of derivatives of tert-butyl N-4-bromo-2-chloro-6-(trifluoromethoxy)phenylcarbamate in inhibiting bacterial efflux pumps, a mechanism critical for addressing antibiotic resistance. The study highlighted the compound's ability to enhance the potency of existing antibiotics when used in combination therapies.

In addition to its antimicrobial applications, recent research has explored the compound's utility in oncology. A preprint article from BioRxiv (2024) reported that tert-butyl N-4-bromo-2-chloro-6-(trifluoromethoxy)phenylcarbamate serves as a precursor for the synthesis of kinase inhibitors, which are pivotal in targeting cancer cell proliferation. The study utilized computational modeling and in vitro assays to identify optimal structural modifications that maximize inhibitory activity while minimizing off-target effects.

The synthetic pathways for tert-butyl N-4-bromo-2-chloro-6-(trifluoromethoxy)phenylcarbamate have also been refined in recent years. A 2023 publication in Organic Process Research & Development detailed a scalable and cost-effective method for its production, emphasizing green chemistry principles. The optimized protocol reduces the use of hazardous reagents and improves yield, making the compound more accessible for industrial-scale applications.

Despite these advancements, challenges remain in the widespread adoption of this compound. Issues such as stability under physiological conditions and potential toxicity profiles require further investigation. Ongoing studies are addressing these concerns through structural optimization and comprehensive preclinical evaluations. The compound's versatility and the growing body of research supporting its applications suggest that it will continue to be a focal point in drug discovery efforts.

In conclusion, tert-butyl N-4-bromo-2-chloro-6-(trifluoromethoxy)phenylcarbamate (CAS: 2680817-40-5) represents a valuable scaffold in modern medicinal chemistry. Its dual role as an antimicrobial enhancer and a kinase inhibitor precursor underscores its potential to address pressing healthcare challenges. Future research will likely explore its utility in other therapeutic areas, further solidifying its importance in the pharmaceutical industry.